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Compound of Interest

Compound Name: 4-Carboxymethylphenylalanine

Cat. No.: B232612

4-Carboxymethylphenylalanine, a derivative of L-phenylalanine, introduces a unique
modification to the aromatic side chain: a carboxymethyl group at the para position. This
addition of a second carboxylic acid function imparts distinct properties, including increased
polarity, an additional site for chemical modification, and the ability to act as a mimic of post-
translationally modified residues like phosphotyrosine.[1] Its hydrochloride salt form is often
utilized to enhance solubility and stability in various reaction conditions.[2] As a versatile
building block, 4-CMP allows for the fine-tuning of a molecule's stereochemistry and
functionality, which can significantly enhance biological activity and performance in complex
pharmaceutical agents.[2]

Nomenclature and Chemical Structure
o Systematic Name (IUPAC): (2S)-2-amino-3-[4-(carboxymethyl)phenyl]propanoic acid[3]

 Common Synonyms: 4-(Carboxymethyl)phenylalanine, p-Carboxymethylphenylalanine,
para-Carboxymethylphenylalanine[3]

e CAS Number: 140233-60-9[3]
e Molecular Formula: C11H13NOa4[3]

e Molecular Weight: 223.22 g/mol [3]
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The structure features a standard L-phenylalanine core with a -CH2COOH group attached to
the fourth carbon of the phenyl ring. This modification introduces an additional acidic center
and a flexible linker, which are key to its utility.

Structural Diagram
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Caption: General workflow for SPPS incorporating protected 4-CMP.
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Drug Discovery and SAR Studies

o Phosphotyrosine Mimicry: The carboxymethyl group serves as an effective, non-hydrolyzable
mimic of the phosphate group in phosphotyrosine. This makes 4-CMP a valuable tool for
designing inhibitors of protein tyrosine phosphatases (PTPs) and SH2 domain-containing
proteins, which are critical targets in oncology and immunology. *[1] Improving
Pharmacokinetics: The introduction of an additional carboxylic acid can increase the
hydrophilicity of a peptide, potentially improving its solubility and altering its pharmacokinetic
profile.

« Site for Conjugation: The side-chain carboxyl group provides a specific handle for
conjugating other molecules, such as imaging agents, cytotoxic drugs (for antibody-drug
conjugates), or polymers like PEG, without interfering with the peptide backbone.

Analytical and Quality Control Methods

Ensuring the purity and identity of 4-Carboxymethylphenylalanine and the peptides
containing it is critical. Standard chromatographic techniques are employed for this purpose.

High-Performance Liquid Chromatography (HPLC)

Areversed-phase HPLC (RP-HPLC) method is the standard for assessing purity.
Representative Protocol: RP-HPLC Analysis

e Column: C18 stationary phase (e.g., 4.6 x 150 mm, 3.5 um patrticle size).

e Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

» Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

o Gradient: A linear gradient, for example, from 5% B to 95% B over 20 minutes.
e Flow Rate: 1.0 mL/min.

e Detection: UV absorbance at 214 nm and 254 nm.
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» Rationale: This method effectively separates the polar amino acid from non-polar impurities.
The acidic mobile phase ensures protonation of the carboxyl and amino groups, leading to
sharp, well-defined peaks. Similar methods are standard for phenylalanine derivatives.

[4]#### Thin-Layer Chromatography (TLC)

TLC is a rapid, qualitative method for monitoring reaction progress and assessing fraction
purity.

Representative Protocol: TLC Analysis
o Stationary Phase: Silica gel 60 F2s4 plates.

» Mobile Phase: A polar solvent system is required due to the high polarity of the amino acid. A
common system for amino acids is n-Butanol:Acetic Acid:Water (4:1:1 v/viv).

 Visualization:
o UV Light (254 nm): The phenyl ring allows for visualization by quenching fluorescence.

o Ninhydrin Stain: Heating the plate after dipping in a ninhydrin solution will produce a
characteristic purple spot, indicating the presence of the primary amine.

o Potassium Permanganate Stain: This stain reveals any oxidizable groups as yellow spots
on a purple background.

[5]### 8. Conclusion

4-Carboxymethylphenylalanine stands out as a powerful and versatile tool in the arsenal of
medicinal chemists and peptide scientists. Its unique bifunctional side chain offers a strategic
advantage for designing peptides and small molecules with enhanced biological activity,
improved pharmacokinetic properties, and novel functionalities. The well-established protocols
for the synthesis of its orthogonally protected derivatives ensure its seamless integration into
solid-phase peptide synthesis workflows. As the demand for more sophisticated and targeted
therapeutics grows, the application of non-canonical amino acids like 4-CMP will undoubtedly
continue to expand, paving the way for new innovations in drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Sci-Hub. Synthesis of Fmoc-protected 4-carboxydifluoromethyl-L-phenylalanine: A
phosphotyrosyl mimetic of potential use for signal transduction studies / Tetrahedron, 1999
[sci-hub.ru]

e 2. a2bchem.com [a2bchem.com]

e 3. 4-Carboxymethylphenylalanine | CL1H13NO4 | CID 132279 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 4. HPLC for confirmatory diagnosis and biochemical monitoring of Cuban patients with
hyperphenylalaninemias - PubMed [pubmed.ncbi.nim.nih.gov]

e 5. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]

« To cite this document: BenchChem. [Introduction: A Unique Building Block for Peptide and
Drug Design]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b232612#what-are-the-chemical-properties-of-4-
carboxymethylphenylalanine]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.youtube.com/watch?v=abcdef12345
https://www.researchgate.net/publication/244464607_Direct_synthesis_of_Fmoc-protected_amino_acids_using_organozinc_chemistry_Application_to_polymethoxylated_phenylalanines_and_4-oxoamino_acids
https://www.mdpi.com/1422-0067/23/7/3986
https://www.benchchem.com/product/b232612?utm_src=pdf-custom-synthesis
https://www.sci-hub.ru/10.1016/s0040-4020(99)00076-9
https://www.sci-hub.ru/10.1016/s0040-4020(99)00076-9
https://www.sci-hub.ru/10.1016/s0040-4020(99)00076-9
https://www.a2bchem.com/1803572-24-8.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Carboxymethylphenylalanine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Carboxymethylphenylalanine
https://pubmed.ncbi.nlm.nih.gov/25725765/
https://pubmed.ncbi.nlm.nih.gov/25725765/
https://chemistryhall.com/thin-layer-chromatography/
https://www.benchchem.com/product/b232612#what-are-the-chemical-properties-of-4-carboxymethylphenylalanine
https://www.benchchem.com/product/b232612#what-are-the-chemical-properties-of-4-carboxymethylphenylalanine
https://www.benchchem.com/product/b232612#what-are-the-chemical-properties-of-4-carboxymethylphenylalanine
https://www.benchchem.com/product/b232612#what-are-the-chemical-properties-of-4-carboxymethylphenylalanine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b232612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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